Cas no 50560-69-5 (4-hydroxybut-2-ynal)

• Product Name: 4-hydroxybut-2-ynal
• CAS No: 50560-69-5
• MF: C₄H₄O₂
• MW: 84.0733613967896
• CID: 1568105
• PubChem ID: 439778
• Update Time: 2025-04-21

4-hydroxybut-2-ynal Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybut-2-ynal
• C02648
• DTXSID501315700
• 4-Hydroxy-2-butynal
• Q27102037
• EN300-152311
• 50560-69-5
• CHEBI:16711

• Inchi： 1S/C4H4O2/c5-3-1-2-4-6/h3,6H,4H2
• InChI Key： QAPQYLWHUDXNHY-UHFFFAOYSA-N
• SMILES： OCC#CC=O

Computed Properties

• Exact Mass: 84.02112
• Monoisotopic Mass: 84.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 222.1°C at 760 mmHg
• Flash Point: 102.4°C
• Refractive Index: 1.47
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds